BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-
Ethynylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethynylbenzaldehyde

Cat. No.: B1303622

This technical guide provides a comprehensive overview of 4-ethynylbenzaldehyde, a key
organic compound in contemporary chemical synthesis. It is intended for researchers,
scientists, and professionals in drug development and materials science who utilize advanced
organic intermediates. This document outlines its chemical identity, physical properties, and a
standard experimental protocol for its synthesis.

Chemical Identity and Synonyms

4-Ethynylbenzaldehyde is an aromatic compound that incorporates both an aldehyde and a
terminal alkyne functional group. This unique combination makes it a valuable bifunctional
building block in organic synthesis, particularly in the construction of complex molecular
architectures through reactions such as Sonogashira coupling. The International Union of Pure
and Applied Chemistry (IUPAC) name for this compound is 4-ethynylbenzaldehyde.[1][2] It is
also known by several synonyms, which are often used interchangeably in scientific literature
and commercial catalogs.

A clear understanding of these synonyms is crucial for accurate literature searches and
procurement. The primary synonym, p-ethynylbenzaldehyde, explicitly denotes the para
substitution pattern on the benzene ring, which is also conveyed by the "4-" in the IUPAC
name.

Nomenclature Relationship
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Caption: Relationship between the IUPAC name and common synonyms for 4-
ethynylbenzaldehyde.

Physicochemical Data

The following table summarizes the key quantitative data for 4-ethynylbenzaldehyde,
providing a quick reference for experimental planning and safety assessments.

Property Value Reference
Molecular Formula CoHeO [1112][3]
Molecular Weight 130.14 g/mol [2][3]

CAS Number 63697-96-1 [1][2]14]
Appearance White to yellow or orange (5]

powder/crystal
Melting Point 89-93 °C [1][4]
Purity (typical) >97% [31[6]

Experimental Protocol: Synthesis of 4-
Ethynylbenzaldehyde
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A widely employed method for the synthesis of 4-ethynylbenzaldehyde is the Sonogashira
coupling reaction, followed by a deprotection step.[1] This protocol provides a reliable and
efficient route to the desired product.

Reaction Scheme:

e Sonogashira Coupling: 4-Bromobenzaldehyde is coupled with a protected acetylene, such
as trimethylsilylacetylene, in the presence of a palladium catalyst and a copper(l) cocatalyst.

» Deprotection: The resulting silyl-protected intermediate is then treated with a base, such as
potassium carbonate, to remove the trimethylsilyl group and yield 4-ethynylbenzaldehyde.

Experimental Workflow
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Starting Materials:
4-Bromobenzaldehyde
Trimethylsilylacetylene

Sonogashira Coupling

(Pd/Cu catalyst, base)

4-((Trimethylsilyl)ethynyl)benzaldehyde

Base-mediated Deprotection
(e.g., K2CO3, MeOH)

4-Ethynylbenzaldehyde

Purification
(e.g., Column Chromatography)
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Click to download full resolution via product page

Caption: A typical workflow for the synthesis of 4-ethynylbenzaldehyde.

Detailed Methodology:

o Materials:

o 4-Bromobenzaldehyde
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o Trimethylsilylacetylene

o Palladium catalyst (e.g., Pd(PPhs)a)
o Copper(l) iodide (Cul)

o Base (e.g., triethylamine)

o Solvent (e.g., tetrahydrofuran)

o Potassium carbonate

o Methanol

e Procedure:

o To a solution of 4-bromobenzaldehyde in an appropriate solvent, add the palladium
catalyst, copper(l) iodide, and a base.

o Add trimethylsilylacetylene to the reaction mixture and stir at room temperature or gentle
heating until the reaction is complete (monitored by TLC or GC-MS).

o Upon completion, the reaction is worked up by quenching, extraction, and drying of the
organic phase.

o The crude intermediate is then dissolved in a solvent such as methanol, and a base like
potassium carbonate is added.

o The mixture is stirred until the deprotection is complete.

o The final product, 4-ethynylbenzaldehyde, is isolated and purified, typically by column
chromatography.

This guide provides essential information for the handling and application of 4-
ethynylbenzaldehyde in a research and development setting. For further details on safety and
handling, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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